Cas no 2168233-41-6 (2-azido-2-(4-ethoxyphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(4-ethoxyphenyl)ethan-1-ol
• CAS No: 2168233-41-6
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5872700
• PubChem ID: 150030317
• Update Time: 2025-10-28

2-azido-2-(4-ethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4-ethoxyphenyl)ethan-1-ol
• 2168233-41-6
• EN300-1834481

• Inchi： 1S/C10H13N3O2/c1-2-15-9-5-3-8(4-6-9)10(7-14)12-13-11/h3-6,10,14H,2,7H2,1H3
• InChI Key： DHCONJRAMINBQY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(4-ethoxyphenyl)ethan-1-ol

Research Briefing on 2-azido-2-(4-ethoxyphenyl)ethan-1-ol (CAS: 2168233-41-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-azido-2-(4-ethoxyphenyl)ethan-1-ol (CAS: 2168233-41-6) has recently emerged as a promising intermediate in medicinal chemistry and chemical biology research. This azide-containing chiral alcohol has attracted significant attention due to its unique structural features that enable diverse applications in drug discovery, bioconjugation, and probe development. The presence of both azido and hydroxyl functional groups on a chiral carbon adjacent to an aromatic ring makes this molecule particularly valuable for click chemistry applications and as a building block for more complex pharmaceutical agents.

Recent studies have demonstrated the utility of 2168233-41-6 in the synthesis of novel β-amino alcohol derivatives, which are important structural motifs in many biologically active compounds. Researchers at several institutions have reported using this compound as a key intermediate in the development of potential antimicrobial and anticancer agents. The ethoxy phenyl moiety provides lipophilicity that can be crucial for membrane permeability, while the azido group offers a convenient handle for further functionalization through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

In a 2023 publication in the Journal of Medicinal Chemistry, scientists described the use of 2-azido-2-(4-ethoxyphenyl)ethan-1-ol as a precursor for the synthesis of triazole-containing compounds with significant inhibitory activity against bacterial efflux pumps. The researchers highlighted the compound's stability under various reaction conditions and its compatibility with multiple protecting group strategies, making it particularly versatile for medicinal chemistry applications.

Another important development comes from chemical biology research where this molecule has been employed as a photoaffinity labeling reagent. The azido group can generate highly reactive nitrene species upon UV irradiation, enabling covalent bonding with nearby biomolecules. This property has been utilized in target identification studies for several drug discovery programs, particularly in the area of central nervous system (CNS) targets where the compound's ability to cross the blood-brain barrier is advantageous.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 2168233-41-6 with high enantiomeric purity. A 2024 study in Organic Process Research & Development reported an improved asymmetric synthesis method that achieves >99% ee while maintaining good yield and scalability. This advancement is particularly significant as it addresses one of the main challenges in working with this chiral building block.

The safety profile and physicochemical properties of 2-azido-2-(4-ethoxyphenyl)ethan-1-ol have also been systematically investigated in recent preclinical studies. While the compound shows good stability at room temperature, proper handling protocols are recommended due to the potential explosive nature of organic azides at higher concentrations. These studies have provided valuable data for researchers planning to incorporate this molecule into their synthetic or biological studies.

Looking forward, the unique combination of structural features in 2168233-41-6 suggests continued importance in pharmaceutical research. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) development, where the azido group can serve as a connection point for E3 ligase ligands. Additionally, several research groups are investigating derivatives of this compound as potential modulators of protein-protein interactions, particularly in oncology targets.